2-bromo-N-{1-[4-(dimethylsulfamoyl)phenyl]ethyl}-5-fluoropyridine-4-carboxamide

• IUPAC Name: 2-bromo-N-[1-[4-(dimethylsulfamoyl)phenyl]ethyl]-5-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C16H17BrFN3O3S/c1-10(20-16(22)13-8-15(17)19-9-14(13)18)11-4-6-12(7-5-11)25(23,24)21(2)3/h4-10H,1-3H3,(H,20,22)
• InChI Key: IDHUUBZADJXEDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)S(=O)(=O)N(C)C)NC(=O)C2=CC(=NC=C2F)Br
• Molecular Formula: C16H17BrFN3O3S
• Molecular Weight: 430.3 g/mol
• CAS No.: 1797831-31-2

Description

The compound “2-bromo-N-{1-[4-(dimethylsulfamoyl)phenyl]ethyl}-5-fluoropyridine-4-carboxamide” is a complex organic molecule. It contains a pyridine ring which is a basic aromatic six-membered ring with one nitrogen atom. The pyridine ring is substituted with a bromo group at the 2-position and a fluoro group at the 4-position. The carboxamide group is also attached at the 4-position of the pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the pyridine ring, bromo, fluoro, and carboxamide groups would all contribute to the overall structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would all be determined by the specific arrangement of atoms and groups within the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for this compound would depend on its intended use. If it’s being studied for potential medicinal applications, future research could involve further testing of its biological activity and toxicity.